N-(4-Chloro-6-methyl-pyrimidin-2-yl)-cyclohexane-1,4-diamine hydrochloride
Overview
Description
N-(4-Chloro-6-methyl-pyrimidin-2-yl)-cyclohexane-1,4-diamine hydrochloride is a useful research compound. Its molecular formula is C11H18Cl2N4 and its molecular weight is 277.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Understanding the Background and Applications
N-(4-Chloro-6-methyl-pyrimidin-2-yl)-cyclohexane-1,4-diamine hydrochloride is a chemical compound that has been the subject of various scientific studies due to its potential applications in different fields of research. This compound, with its unique structure, has been explored in various contexts, including its role in the synthesis of other chemical compounds, biological activities, and potential applications in medicinal chemistry.
Catalytic Oxidation Processes
One significant area of application for this compound lies in catalytic oxidation processes. The oxidation of cyclohexane, a related compound, to produce ketone-alcohol (KA) oil, a precursor for nylon production, has been extensively studied. Research has shown that various types of catalysts and reaction conditions are used to optimize the oxidation process, highlighting the importance of chemical derivatives in industrial applications (Abutaleb & Ali, 2021).
Pyrimidine Derivatives and Biological Activity
The structure of the compound includes a pyrimidine ring, which is significant in medicinal chemistry. Pyrimidine derivatives have been shown to exhibit a wide range of biological and pharmacological activities. Studies have focused on the structure-activity relationships (SARs) of pyrimidine derivatives, indicating their potential in treating various diseases. These derivatives have demonstrated anti-microbial, anti-cancer, anti-inflammatory, and other activities, underscoring the potential of this compound as a lead molecule for developing therapeutic agents (Natarajan et al., 2022).
Environmental and Safety Considerations
Research on the toxicological profile of related compounds, such as alkyl diamines, provides insights into the safety and environmental implications of chemical derivatives. Studies have evaluated the acute and chronic toxicity, skin and eye irritation potential, and sensitization properties, which are crucial for understanding the safe handling and application of these compounds in both industrial and research settings (Kennedy, 2007).
Properties
IUPAC Name |
4-N-(4-chloro-6-methylpyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17ClN4.ClH/c1-7-6-10(12)16-11(14-7)15-9-4-2-8(13)3-5-9;/h6,8-9H,2-5,13H2,1H3,(H,14,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXAFUPXYMGBJHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2CCC(CC2)N)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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